Cas no 2229290-04-2 (1-({(tert-butoxy)carbonylamino}(phenyl)methyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229290-04-2
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5860915
• PubChem ID: 165702075
• Update Time: 2025-07-22

1-({(tert-butoxy)carbonylamino}(phenyl)methyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1872779
• 1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)-3-hydroxycyclobutane-1-carboxylic acid
• 2229290-04-2

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(22)18-13(11-7-5-4-6-8-11)17(14(20)21)9-12(19)10-17/h4-8,12-13,19H,9-10H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： SBXRHCMMOKMWNX-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C(C2C=CC=CC=2)NC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)-3-hydroxycyclobutane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2229290-04-2 and Product Name: 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)-3-hydroxycyclobutane-1-carboxylic acid

The compound identified by the CAS number 2229290-04-2 and the product name 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)-3-hydroxycyclobutane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this compound features a cyclobutane ring with functional groups that contribute to its unique chemical and biological properties.

In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds due to their potential therapeutic applications. The cyclobutane moiety in this compound is particularly noteworthy, as it introduces rigidity to the molecular framework, which can enhance binding affinity and selectivity in biological targets. This structural feature is often exploited in drug design to optimize pharmacokinetic profiles and reduce off-target effects.

The presence of a tert-butoxy carbonyl group and an amino phenylmethyl side chain further distinguishes this compound from others in its class. These functional groups not only contribute to the compound's solubility and stability but also play a crucial role in its interactions with biological receptors. The tert-butoxy carbonyl group, in particular, is commonly used in peptide synthesis and protease inhibition, suggesting potential applications in targeted therapy.

Recent studies have highlighted the importance of hydroxycyclobutane derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The 3-hydroxycyclobutane-1-carboxylic acid moiety in this compound is believed to contribute to its pharmacological effects by modulating enzyme activity and receptor binding. This has prompted researchers to explore its potential as a lead compound for drug development.

The phenylmethyl side chain is another critical feature of this compound, as phenyl derivatives are known for their ability to enhance binding interactions with biological targets. This group can be further modified to fine-tune the compound's pharmacological properties, making it a versatile scaffold for drug discovery. The combination of these structural elements makes this compound a promising candidate for further investigation.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular modeling studies on this compound have suggested that it may interact with several key enzymes and receptors involved in disease pathways. These predictions are supported by experimental data from recent publications, which demonstrate the efficacy of similar compounds in preclinical models.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and automated synthesis platforms, have made it possible to produce complex molecules like this one more efficiently than ever before. These advancements are crucial for accelerating drug discovery pipelines and bringing new therapies to market faster.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By designing molecules that specifically interact with disease-causing proteins or receptors, researchers can develop treatments that minimize side effects and maximize therapeutic benefit. The structural features of this compound make it an ideal candidate for such applications, as they allow for precise tuning of its biological activity.

In conclusion, the compound with CAS No. 2229290-04-2 and the product name 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)-3-hydroxycyclobutane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that we will see more derivatives entering clinical trials in the near future.